3-(Benzenesulfonyl)-3-bromo-1-(4-chlorophenyl)propan-1-one

• IUPAC Name: 3-(benzenesulfonyl)-3-bromo-1-(4-chlorophenyl)propan-1-one
• InChI: InChI=1S/C15H12BrClO3S/c16-15(21(19,20)13-4-2-1-3-5-13)10-14(18)11-6-8-12(17)9-7-11/h1-9,15H,10H2
• InChI Key: NTSAVLYIIQIZAB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)C(CC(=O)C2=CC=C(C=C2)Cl)Br
• Molecular Formula: C15H12BrClO3S
• Molecular Weight: 387.7 g/mol

Description

The compound identified by the Chemical Identifier “3-(Benzenesulfonyl)-3-bromo-1-(4-chlorophenyl)propan-1-one” is a chemical entity with significant interest in various scientific fields. This compound has unique properties that make it valuable for research and industrial applications.

Preparation Methods

The preparation of “3-(Benzenesulfonyl)-3-bromo-1-(4-chlorophenyl)propan-1-one” involves specific synthetic routes and reaction conditions. The synthesis typically includes the use of specialized reagents and catalysts to achieve the desired chemical structure. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

“3-(Benzenesulfonyl)-3-bromo-1-(4-chlorophenyl)propan-1-one” undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific reaction conditions and the nature of the reagents used.

Scientific Research Applications

“3-(Benzenesulfonyl)-3-bromo-1-(4-chlorophenyl)propan-1-one” has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it may be used to study biochemical pathways and molecular interactions. In medicine, it could be investigated for its potential therapeutic effects. In industry, it may be used in the production of specialized materials or as a catalyst in chemical processes.

Mechanism of Action

The mechanism of action of “3-(Benzenesulfonyl)-3-bromo-1-(4-chlorophenyl)propan-1-one” involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity. This can lead to changes in biochemical pathways and physiological processes, which are the basis for its various applications.

Comparison with Similar Compounds

When compared to similar compounds, “3-(Benzenesulfonyl)-3-bromo-1-(4-chlorophenyl)propan-1-one” exhibits unique properties that make it distinct. Similar compounds may include those with similar chemical structures or functional groups. The uniqueness of “this compound” lies in its specific reactivity and the range of applications it supports.